Cas no 7061-54-3 (Phlorizin dihydrate)

Phlorizin (dihydrate) is a biochemical reagent, which can be used as biomaterials or organic compounds for life science related research
Phlorizin dihydrate structure
Phlorizin dihydrate structure
Phlorizin dihydrate
7061-54-3
C21H24O10
436.4093
MFCD00006591
47189
24856580

Phlorizin dihydrate Properties

Names and Identifiers

    • phlorizin dihydrate
    • phloridzin dihydrate
    • phloridzin from apple wood
    • PHLORIDZIN
    • Phlorizin
    • 2'-O-GLUCOSYL-4',6',4-TRIHYDROXYDIHYDROCHALCONE
    • Phloretin 2'-b-D-glucopyranoside
    • Phloretin-2′-β-glucoside
    • Phlorhizin
    • PHLORIDZIN(RG)
    • 1-[2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-1-propanone dihydrate
    • Phlorizoside
    • Floridzin
    • Phlorrhizin
    • Phloretin 2'-glucoside
    • Phlorrhizen
    • Phloridzosid
    • Phlorizine
    • Phloretin-2'-O-beta-glucoside
    • Phloretin-2'-beta-glucoside
    • IOUVKUPGCMBWBT-QNDFHXLGSA-N
    • CU9S17279X
    • 2'-(beta-D-Glucopyranosyloxy)-4',6'-dihydroxy-3-(4-hydroxyphenyl)propiophenone
    • 1-[2-(beta-D-Glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-1-propanone
    • 1-Propan
    • Phlorizin, dihydrate
    • Q-100786
    • DS-5771
    • CRK54BIJ5D
    • 1-[2,4-dihydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one;dihydrate
    • CS-0018301
    • 1-PROPANONE, 1-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,6-DIHYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-, DIHYDRATE
    • AC-34921
    • MFCD00149438
    • SCHEMBL8861774
    • HY-N0143A
    • 1-PROPANONE, 1-(2-(.BETA.-D-GLUCOPYRANOSYLOXY)-4,6-DIHYDROXYPHENYL)-3-(4-HYDROXYPHENYL)-, HYDRATE (1:2)
    • Phloridzin dihydrate, analytical standard
    • Phlorizin (dihydrate)
    • AKOS015895414
    • Phloretin 2'-beta-D-glucopyranoside
    • Phloridzin dihydrate [MI]
    • 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
    • 1-Propanone,1-[2-(b-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-,dihydrate
    • Phloridzin dihydrate, 99%
    • 1-(2,4-dihydroxy-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
    • 7061-54-3
    • Phloridzin dihydrate, from apple wood, >=99% (HPLC)
    • 1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-onedihydrate
    • PHLORIDZIN 2HYDRATE
    • XQWBNXSENPTIDY-YXMARJSJSA-N
    • +Expand
    • MFCD00006591
    • IOUVKUPGCMBWBT-QNDFHXLGSA-N
    • 1S/C21H24O10/c22-9-16-18(27)19(28)20(29)21(31-16)30-15-8-12(24)7-14(26)17(15)13(25)6-3-10-1-4-11(23)5-2-10/h1-2,4-5,7-8,16,18-24,26-29H,3,6,9H2/t16-,18-,19+,20-,21-/m1/s1
    • O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])OC1=C([H])C(=C([H])C(=C1C(C([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])O[H]

Computed Properties

  • 472.15800
  • 7
  • 10
  • 7
  • 297.004883
  • 31
  • 581
  • 0
  • 0
  • 0
  • 0
  • 1
  • 1
  • 1.2
  • 0
  • 177
  • 454.4

Experimental Properties

  • -0.33100
  • 195.60000
  • 7327
  • 770℃ at 760 mmHg
  • 113-114 °C (lit.)
  • 270.7°C
  • Powder
  • -52 º (c=3, EtOH)
  • [α]20/D −52°, c = 3 in ethanol
  • 1.5550

Phlorizin dihydrate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00ICJP-250mg
1-Propanone,1-[2-(b-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-,dihydrate
7061-54-3 98+%
250mg
2024-04-21
A2B Chem LLC
AI55269-250mg
Phlorizin dihydrate
7061-54-3 98+%
250mg
$6.00 2024-04-19
Aaron
AR00ICS1-100mg
1-Propanone,1-[2-(b-D-glucopyranosyloxy)-4,6-dihydroxyphenyl]-3-(4-hydroxyphenyl)-,dihydrate
7061-54-3 98%
100mg
$3.00
abcr
AB140889-2,5 g
Phlorizin dihydrate, 97%; .
7061-54-3 97%
2,5 g
€95.40 2023-07-20
Ambeed
A225130-25mg
1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
7061-54-3 98+%
25mg
$5.0
Chemenu
CM254667-5g
1-(2,4-Dihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-3-(4-hydroxyphenyl)propan-1-one dihydrate
7061-54-3 95%
5g
$195
ChemScence
CS-0018301-5g
Phlorizin dihydrate
7061-54-3
5g
$38.0 2022-04-26
City Chemical
P7565-1GM
Phloridzin
7061-54-3 99%
1gm
$61.98 2023-09-19
Cooke Chemical
A6746112-20MG
Phloridzin dihydrate , Analysis of standard products
7061-54-3 ≥99%
20mg
RMB 159.20 2023-09-07
DC Chemicals
DCY-029-20 mg
Phloridzin
7061-54-3 >98%, Standard References Grade
20mg
$280.0 2022-02-28

Phlorizin dihydrate Suppliers

HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
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(CAS:7061-54-3)
ZHANG SHUO
13122891558
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CHENG DOU ZHU MU Technology Co., Ltd.
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(CAS:7061-54-3)
YANG XUE ER
13980723364
2916345763@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:7061-54-3)
A LA DING
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:7061-54-3)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:7061-54-3)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
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(CAS:7061-54-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com

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